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Compound of Interest

Compound Name: 4-Methoxy-2-methylpyrimidine

CAS No.: 7314-65-0

Cat. No.: B1581759

Get Quote

Executive Summary
This technical guide provides a comprehensive predictive analysis of the Absorption,

Distribution, Metabolism, and Excretion (ADME) properties of 4-Methoxy-2-methylpyrimidine
(CAS: 73120-12-0). As a low-molecular-weight pyrimidine scaffold, this compound represents a

critical fragment in the synthesis of agrochemicals and pharmaceutical agents.

Our analysis, grounded in Quantitative Structure-Property Relationship (QSPR) logic and

metabolic mechanistic principles, predicts a compound with high oral bioavailability, low plasma

protein binding, and rapid clearance via oxidative metabolism. This guide details the

physicochemical drivers behind these predictions and provides standardized protocols for

experimental validation.

Part 1: Physicochemical Foundation & Lipinski
Compliance
The ADME behavior of any small molecule is dictated by its physicochemical "fingerprint." For

4-Methoxy-2-methylpyrimidine, the data suggests a molecule optimized for aqueous
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solubility and passive transport.

Table 1: Key Molecular Descriptors
Property Value (Predicted/Exp) ADME Implication

Molecular Weight (MW) 124.14 g/mol

High Absorption: Well below

the 500 Da threshold, favoring

paracellular and transcellular

transport.

LogP (Octanol/Water) ~0.99 (Exp)

Optimal Solubility: Indicates a

balance between hydrophilicity

(solubility) and lipophilicity

(permeability).

TPSA ~35 Å²

BBB Permeability: < 90 Å²

suggests high potential for

Blood-Brain Barrier

penetration.

H-Bond Acceptors 3 (N, O)

Membrane Transit: Low count

reduces desolvation energy

penalties during membrane

crossing.

pKa (Basic) ~5.3

Ionization: Predominantly

neutral at physiological pH

(7.4), favoring passive

diffusion.

Expert Insight: The "Rule of Five" Context
This molecule is a quintessential "fragment-like" lead. It does not merely pass Lipinski’s Rule of

Five; it occupies the "golden triangle" of medicinal chemistry (MW < 200, LogP < 3). This

suggests that bioavailability issues, if they arise, will likely stem from metabolic instability (rapid

clearance) rather than absorption failure.

Part 2: Absorption & Distribution Predictions
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Gastrointestinal Absorption
Based on the TPSA of 35 Å² and a LogP of ~1.0, we predict >90% Human Intestinal Absorption

(HIA). The molecule is small enough to utilize solvent drag mechanisms but lipophilic enough to

traverse enterocyte membranes passively.

Blood-Brain Barrier (BBB) Penetration[1]
Prediction: Permeant (Brain/Plasma ratio > 0.5).

Mechanism: The low polar surface area and lack of significant hydrogen bond donors (HBD

= 0) remove the primary barriers to BBB entry.

Risk: If this scaffold is used in CNS-inactive drugs, significant structural modification is

required to prevent CNS side effects.

Plasma Protein Binding (PPB)
Prediction: Low (< 50% bound).

Causality: High protein binding is typically driven by lipophilicity (LogP > 3) or specific acidic

functional groups binding to albumin. 4-Methoxy-2-methylpyrimidine lacks both,

suggesting a high fraction unbound (

) in plasma, leading to rapid distribution to tissues.

Part 3: Metabolic Stability & Elimination Pathways
This section details the predicted "metabolic soft spots"—the sites on the molecule most

vulnerable to enzymatic attack.

Primary Metabolic Routes
The pyrimidine ring is generally stable, but the substituents are prime targets for Cytochrome

P450 (CYP) enzymes.

O-Demethylation (Major Pathway):

Enzymes: CYP2D6, CYP2C19.[1]
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Mechanism: Oxidative attack on the methoxy carbon leads to an unstable hemiacetal

intermediate, releasing formaldehyde and yielding 2-methyl-4-hydroxypyrimidine (which

tautomerizes to the pyrimidone form).

Methyl Group Oxidation (Minor Pathway):

Enzymes: CYP2E1, CYP3A4.[1]

Mechanism: Hydroxylation of the C2-methyl group to form a hydroxymethyl metabolite,

potentially oxidizing further to a carboxylic acid.
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Figure 1: Predicted Phase I metabolic biotransformations.[2] The O-demethylation pathway

(Red) is expected to be the clearance-driving step.

Part 4: Toxicity & Safety Assessment
Mutagenicity (Ames Potential)

Prediction: Negative (Low Risk).

Grounding: While some fused pyrimidines are intercalators, simple alkoxy-pyrimidines

generally lack the planar surface area to intercalate DNA effectively. However, the generation

of formaldehyde during O-demethylation (see Fig 1) is a theoretical localized toxicity concern

in high-dose scenarios.

hERG Inhibition (Cardiotoxicity)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.mdpi.com/1422-0067/22/23/12808
https://www.benchchem.com/product/b1581759/docs?utm_src=pdf-body-img#predictive-adme-profiling-of-4-methoxy-2-methylpyrimidine
https://ricerca.uniba.it/retrieve/729e375f-298a-40fd-b584-fadf42d452d2/applsci-cyp450.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581759?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prediction: Low Probability.[3]

Reasoning: hERG blockers typically feature a basic nitrogen linked to an aromatic group via

a flexible linker (pharmacophore). This molecule is too small and rigid to span the hERG

pore binding site effectively.

Part 5: Experimental Validation Protocols
To validate the in silico predictions above, the following standardized assays are

recommended.

Protocol: Microsomal Stability Assay (Metabolic
Clearance)
Objective: Determine intrinsic clearance (

) and identify metabolites.

Preparation:

Prepare 10 mM stock of test compound in DMSO.

Thaw pooled Human Liver Microsomes (HLM) (20 mg/mL protein).

Incubation:

Buffer: 100 mM Potassium Phosphate (pH 7.4).

Reaction Mix: 1 µM test compound + 0.5 mg/mL HLM.

Start: Initiate with 1 mM NADPH regenerating system.

Timepoints: 0, 5, 15, 30, 60 min at 37°C.

Termination & Analysis:

Quench with ice-cold Acetonitrile (containing internal standard).

Centrifuge (4000g, 20 min).
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Analyze supernatant via LC-MS/MS (monitor parent depletion).

Calculation:

Plot ln(concentration) vs. time. Slope =

.

.

Protocol: PAMPA (Parallel Artificial Membrane
Permeability Assay)
Objective: Confirm passive transcellular permeability.

System: Use a 96-well "sandwich" plate (Donor bottom, Acceptor top).

Membrane: Coat the PVDF filter of the acceptor plate with 1% Lecithin in Dodecane (mimics

lipid bilayer).

Loading:

Donor Well: 200 µL of compound (10 µM) in PBS (pH 7.4).

Acceptor Well: 200 µL of blank PBS.

Incubation: 16 hours at room temperature in a humidity chamber (prevent evaporation).

Quantification: Measure UV absorbance or LC-MS response in both donor and acceptor

wells.

Metric: Calculate Effective Permeability (

).

cm/s confirms high permeability.

ADME Assessment Workflow
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Figure 2: Strategic workflow for validating the predicted ADME properties.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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